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Compound of Interest

Compound Name: GSK2556286

Cat. No.: B1650843 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and use of GSK2556286 for in

vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK2556286 and its mechanism of action?

GSK2556286 is an orally active inhibitor of Mycobacterium tuberculosis (M. tuberculosis),

demonstrating efficacy against multidrug-resistant (MDR), extensively drug-resistant (XDR),

and drug-sensitive (DS) strains.[1][2] Its primary mechanism of action involves acting as an

agonist on Rv1625c, a membrane-bound adenylyl cyclase in M. tuberculosis.[3][4][5] This

activation leads to a significant increase in intracellular cyclic AMP (cAMP) levels, which in turn

inhibits the catabolism of cholesterol.[3][4][6] The inhibition of cholesterol metabolism is a key

factor in its antitubercular activity, particularly within macrophages where cholesterol serves as

a crucial carbon source for the bacteria.[3][7][8]

Q2: What is the solubility of GSK2556286 in common solvents?

GSK2556286 is practically insoluble in aqueous solutions across a pH range of 5 to 9, as well

as in water, fasted-state simulated intestinal fluid (FaSSIF), and fed-state simulated intestinal

fluid (FeSSIF).[9][10] It exhibits very slight solubility in simulated gastric fluid (SGF) and

aqueous solutions with a pH of 2 to 4.[9][10] For in vitro experiments, Dimethyl Sulfoxide

(DMSO) is the recommended solvent.[1]
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Q3: How should I prepare a stock solution of GSK2556286?

It is recommended to prepare a concentrated stock solution of GSK2556286 in DMSO.[1] To

aid dissolution, sonication and warming the solution to 37-60°C may be necessary.[1][2]

Q4: What are the recommended storage conditions for GSK2556286 solutions?

Stock solutions should be aliquoted to prevent repeated freeze-thaw cycles and stored at -80°C

for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[1]

[2] For use within one week, aliquots can be kept at 4°C.[1]

Q5: What is the stability of GSK2556286 in solution?

GSK2556286 demonstrates excellent stability in both solid and solution states concerning

temperature and light.[10]

Q6: What are typical working concentrations for in vitro experiments?

The effective concentration of GSK2556286 is context-dependent. It inhibits the growth of M.

tuberculosis within human macrophages (THP-1 cells) with an IC50 of 0.07 µM.[2][4][10] In

axenic cultures, its activity is dependent on the presence of cholesterol, with IC50 values of

0.71 µM and 2.12 µM for the Erdman and H37Rv strains, respectively.[4][10] In contrast, in a

glucose medium, the IC50 is greater than 50 µM.[4] A concentration of 5 µM has been shown to

increase intracellular cAMP levels approximately 50-fold in M. tuberculosis.[4]

Troubleshooting Guide
Q: My GSK2556286 powder is not dissolving in DMSO. What should I do?

A: If you encounter difficulty dissolving GSK2556286, gentle warming of the solution to 37°C,

followed by sonication in an ultrasonic bath, is recommended to enhance solubility.[2] For a

10.11 mM solution (3.33 mg/mL), warming to 60°C with ultrasonication may be required.[2]

Q: I observed precipitation in my cell culture medium after adding the GSK2556286 stock

solution. How can I avoid this?

A: Precipitation in aqueous media can occur due to the poor aqueous solubility of

GSK2556286.[9][10] To mitigate this, ensure that the final concentration of DMSO in your cell
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culture medium does not exceed 0.1%.[1] It is also crucial to add the stock solution to the

medium with vigorous mixing to facilitate dispersion. If precipitation persists, consider preparing

a more dilute intermediate stock solution in a co-solvent system if your experimental setup

allows, though this is not standard practice.

Q: I am not observing the expected biological activity. Could this be related to solubility issues?

A: A lack of biological activity could indeed be linked to solubility problems. Ensure that your

GSK2556286 is fully dissolved in the DMSO stock solution before further dilution. Any

undissolved compound will lead to an inaccurate final concentration in your assay. Also,

confirm that your in vitro model contains cholesterol if you are working with axenic cultures, as

the activity of GSK2556286 is cholesterol-dependent in such systems.[4][7]

Quantitative Data Summary
Table 1: Solubility of GSK2556286

Solvent Solubility Concentration
Method to Enhance
Solubility

DMSO Soluble 3.0 - 3.33 mg/mL

Sonication and

warming to 37-60°C

are recommended.[1]

[2]

Aqueous Solutions

(pH 5-9)
Practically Insoluble - -

Water Practically Insoluble - -

Simulated Gastric

Fluid (SGF)
Very Slightly Soluble - -

Table 2: In Vitro Efficacy of GSK2556286
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Assay Type Cell/Strain IC50 Culture Conditions

Intracellular Inhibition THP-1 Macrophages 0.07 µM
Infected with M.

tuberculosis[2][4][10]

Extracellular Inhibition
M. tuberculosis

(Erdman)
0.71 µM

Axenic culture with

cholesterol[4][10]

Extracellular Inhibition
M. tuberculosis

(H37Rv)
2.12 µM

Axenic culture with

cholesterol[4][10]

Extracellular Inhibition
M. tuberculosis

(Erdman & H37Rv)
>50 µM

Axenic culture with

glucose[4]

Experimental Protocols
Protocol for Preparation of a 10 mM GSK2556286 Stock Solution in DMSO

Calculate Required Mass: The molecular weight of GSK2556286 is 329.39 g/mol . To

prepare 1 mL of a 10 mM stock solution, you will need 3.29 mg of GSK2556286.

Weigh Compound: Accurately weigh 3.29 mg of GSK2556286 powder in a sterile

microcentrifuge tube.

Add Solvent: Add 1 mL of high-purity, sterile DMSO to the tube.

Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, place the

tube in a 37°C water bath for 10-15 minutes, followed by brief sonication.[2] Repeat if

necessary. Visually inspect the solution to ensure there are no visible particles.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile

cryovials to minimize freeze-thaw cycles.

Long-term Storage: Store the aliquots at -80°C for up to 6 months.[2]
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Caption: Signaling pathway of GSK2556286 in Mycobacterium tuberculosis.
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Caption: Workflow for preparing a GSK2556286 stock solution.
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Problem: Compound not dissolving

Warm solution to 37°C
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Caption: Troubleshooting workflow for GSK2556286 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1650843?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/gsk2556286
https://www.glpbio.com/sp/gsk2556286.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9872607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9872607/
https://www.medchemexpress.com/gsk2556286.html
https://pubmed.ncbi.nlm.nih.gov/36602336/
https://pubmed.ncbi.nlm.nih.gov/36602336/
https://www.researchgate.net/figure/GSK286-treatment-reduces-cholesterol-derived-propionyl-CoA-pools-in-M-tuberculosis-A_fig2_366903622
https://www.biorxiv.org/content/10.1101/2022.02.04.479214.full
https://www.researchgate.net/publication/366903622_Cyclic_AMP-Mediated_Inhibition_of_Cholesterol_Catabolism_in_Mycobacterium_tuberculosis_by_the_Novel_Drug_Candidate_GSK2556286
https://www.researchgate.net/publication/360846606_GSK2556286_Is_a_Novel_Antitubercular_Drug_Candidate_Effective_In_Vivo_with_the_Potential_To_Shorten_Tuberculosis_Treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9211396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9211396/
https://www.benchchem.com/product/b1650843#gsk2556286-solubility-for-in-vitro-experiments
https://www.benchchem.com/product/b1650843#gsk2556286-solubility-for-in-vitro-experiments
https://www.benchchem.com/product/b1650843#gsk2556286-solubility-for-in-vitro-experiments
https://www.benchchem.com/product/b1650843#gsk2556286-solubility-for-in-vitro-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1650843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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